Cas no 2091653-86-8 (1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde
• CAS No: 2091653-86-8
• MF: C₁₂H₉N₃O
• MW: 211.219362020493
• CID: 5046349
• Update Time: 2025-06-08

1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde
• 1-prop-2-ynyl-3-pyridin-2-ylpyrazole-4-carbaldehyde
• 1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde

• Inchi： 1S/C12H9N3O/c1-2-7-15-8-10(9-16)12(14-15)11-5-3-4-6-13-11/h1,3-6,8-9H,7H2
• InChI Key： HUOMLVIWIGCKJN-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC#C)N=C1C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 0.5
• Topological Polar Surface Area: 47.8

Additional information on 1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2091653-86-8)

In the realm of organic chemistry and pharmaceutical research, 1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2091653-86-8) has emerged as a compound of significant interest. This pyrazole-carbaldehyde derivative, characterized by its unique propynyl and pyridinyl substituents, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, combining a 1H-pyrazole core with an aldehyde functional group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for heterocyclic compounds like 1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde is driven by their role in designing small-molecule inhibitors and biologically active agents. Researchers frequently explore its utility in medicinal chemistry, particularly in targeting enzymes or receptors implicated in diseases such as cancer and inflammation. Its CAS No. 2091653-86-8 is often cited in patent literature, underscoring its commercial and academic relevance.

One of the most searched questions about this compound revolves around its synthetic routes and reaction mechanisms. Current trends highlight its use in click chemistry applications, leveraging the prop-2-yn-1-yl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC). This aligns with the broader interest in bioorthogonal chemistry, a hot topic in drug delivery and diagnostics. Additionally, its pyridinyl moiety is often discussed in forums focusing on metal coordination complexes and catalysis.

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Environmental and green chemistry considerations are increasingly shaping discussions around compounds like 1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde. Researchers are optimizing its synthesis to minimize waste and energy consumption, aligning with global sustainability goals. This focus on eco-friendly protocols resonates with both regulatory bodies and the scientific community.

In summary, 1-(Prop-2-yn-1-yl)-3-(pyridin-2-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2091653-86-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with ongoing research into its structure-activity relationships, ensure its continued prominence in scientific discourse.